Cas no 946419-01-8 (1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine)

• Product Name: 1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine
• CAS No: 946419-01-8
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• MDL: MFCD19981498
• CID: 4721045
• Update Time: 2023-08-16

1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine
• 1-[3-(3-Methoxybenzyl)-[1,2,4]thiadiazol-5-yl]piperazine
• 1-{3-[(3-methoxyphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• 1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine

• MDL： MFCD19981498
• Inchi： 1S/C14H18N4OS/c1-19-12-4-2-3-11(9-12)10-13-16-14(20-17-13)18-7-5-15-6-8-18/h2-4,9,15H,5-8,10H2,1H3
• InChI Key： VITPKHYCLSPTJG-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC2C=CC=C(C=2)OC)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines